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Metabolite Identification Summary

The following tables catalog the twenty Phase I and four Phase II metabolites of Masitinib identified in an

in vivo rat study, along with their corresponding mass spectrometry data [1].

Table 1: Identified Phase I Metabolites of Masitinib

Metabolite ID Metabolic Reaction Key Fragmentation / Notes

M1 Reduction

M2 Demethylation

M3, M4 Hydroxylation

M5, M6 Oxidative deamination

M7, M8, M9, M10, M11, M12, M13,

M14, M15, M16, M17, M18, M19,
M20

Various Oxidations & N-

oxide formation

Structures showed high lability to

form reactive metabolites [1].

Table 2: Identified Phase II Metabolites of Masitinib
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Metabolite ID Metabolic Reaction Conjugation Type

G1, G2 Direct conjugation Glucuronic acid

G3, G4 Conjugation of N-demethyl & oxidative metabolites Glucuronic acid

Experimental Workflow for In Vivo Metabolism

The diagram below outlines the key stages of the in vivo metabolism study for Masitinib.
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Experimental workflow for Masitinib in vivo metabolite profiling [1].
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Detailed Experimental Protocol [1]

Animal Dosing & Sample Collection: Male Sprague-Dawley rats (n=6) received a single oral dose
of Masitinib (33 mg kg⁻¹). Urine was collected at predefined intervals (0-96 hours) and pooled.

Sample Preparation: Filtered urine samples underwent liquid-liquid extraction (LLE) with ice-cold
acetonitrile (ACN), causing phase separation. Both organic (containing metabolites) and aqueous

(containing polar conjugates) layers were collected, dried, and reconstituted for analysis.
LC-MS/MS Analysis:

Liquid Chromatography: Agilent 1200 HPLC with a C18 column; gradient elution with water
(10mM ammonium formate, pH 4.1) and acetonitrile.

Mass Spectrometry: Agilent 6410 QqQ mass spectrometer with positive electrospray
ionization (ESI+). Data acquired in mass scan and product ion scan modes.

Metabolite Identification: Metabolites were identified by comparing extracted ion chromatograms
and product ion spectra of dosed rat urine against control samples. Structures were proposed by

interpreting fragmentation patterns.

Key Metabolic Pathways and Clinical Context

Primary Metabolic Pathways: Phase I reactions are reduction, demethylation, hydroxylation,

oxidative deamination, oxidation, and N-oxide formation. Phase II involves direct glucuronidation of
Masitinib and its N-demethylated or oxidized metabolites [1].

Reactive Metabolite Investigation: In vitro studies indicate Masitinib's Phase I metabolites can
undergo bioactivation to form reactive intermediates. Incubations with trapping agents yielded

cyanide adducts, but no glutathione (GSH) adducts were detected [2].
Excretion: A portion of the administered Masitinib dose was excreted unchanged in urine [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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